Cas no 1261859-71-5 (1-Bromo-3-(difluoromethoxy)-5-methylbenzene)

• Product Name: 1-Bromo-3-(difluoromethoxy)-5-methylbenzene
• CAS No: 1261859-71-5
• MF: C₈H₇BrF₂O
• MW: 237.041388750076
• CID: 4989413
• PubChem ID: 118270019
• Update Time: 2025-10-24

1-Bromo-3-(difluoromethoxy)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(difluoromethoxy)-5-methylbenzene
• 3-Bromo-5-(difluoromethoxy)toluene

• Inchi： 1S/C8H7BrF2O/c1-5-2-6(9)4-7(3-5)12-8(10)11/h2-4,8H,1H3
• InChI Key： UBPUHAFKNSTHEK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C)C=1)OC(F)F

Computed Properties

• Exact Mass: 235.96483g/mol
• Monoisotopic Mass: 235.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-3-(difluoromethoxy)-5-methylbenzene

Recent Advances in the Application of 1-Bromo-3-(difluoromethoxy)-5-methylbenzene (CAS: 1261859-71-5) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-3-(difluoromethoxy)-5-methylbenzene (CAS: 1261859-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This halogenated aromatic compound, characterized by a difluoromethoxy group and a bromine substituent, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and central nervous system (CNS) disorders.

One of the most notable applications of 1-Bromo-3-(difluoromethoxy)-5-methylbenzene is its use as a building block in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for tyrosine kinase receptors, which are implicated in various cancers. The difluoromethoxy group enhances the metabolic stability of the resulting compounds, while the bromine atom facilitates further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In addition to its role in kinase inhibitor development, this compound has also been explored in the design of positron emission tomography (PET) radiotracers. Researchers at the University of California, San Francisco, recently reported the incorporation of 1-Bromo-3-(difluoromethoxy)-5-methylbenzene into a novel radiotracer for imaging neuroinflammation in Alzheimer's disease. The difluoromethoxy group was found to improve blood-brain barrier penetration, a critical factor for CNS-targeted imaging agents.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 1-Bromo-3-(difluoromethoxy)-5-methylbenzene to improve yield and scalability. A 2022 patent (WO2022156789) disclosed a streamlined synthetic route using continuous flow chemistry, which reduces the formation of byproducts and enhances overall efficiency. This innovation is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are paramount.

Despite its promising applications, challenges remain in the handling and storage of 1-Bromo-3-(difluoromethoxy)-5-methylbenzene due to its sensitivity to light and moisture. Recent studies have investigated stabilization strategies, including the use of inert atmospheres and specialized packaging materials, to extend its shelf life. Furthermore, ongoing research is exploring the environmental impact of this compound, with particular attention to its biodegradation and potential ecotoxicity.

In conclusion, 1-Bromo-3-(difluoromethoxy)-5-methylbenzene (CAS: 1261859-71-5) represents a valuable tool in modern drug discovery and chemical biology. Its unique structural features enable diverse applications, from kinase inhibitor development to PET radiotracer design. As synthetic methodologies continue to advance and its pharmacological potential is further elucidated, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.